BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-2,6-dichloroanisole (CAS 19240-91-6):
A Technical Overview

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-2,6-dichloroanisole

Cat. No.: B175122

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Bromo-2,6-dichloroanisole, with the Chemical Abstracts Service (CAS) registry number
19240-91-6, is a halogenated aromatic organic compound. Its structure features a central
benzene ring substituted with a methoxy group (-OCHS3), a bromine atom, and two chlorine
atoms at specific positions. This substitution pattern imparts distinct chemical properties that
make it a subject of interest in synthetic organic chemistry and potentially as an intermediate in
the development of more complex molecules. This document provides a concise summary of
the available technical data for this compound.

Physicochemical Properties

A summary of the key physicochemical data for 4-Bromo-2,6-dichloroanisole is presented
below. This information is crucial for its handling, storage, and application in experimental
settings.
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Property Value

CAS Number 19240-91-6

Molecular Formula C7HsBrCl20

Molecular Weight 255.93 g/mol

Appearance White to off-white crystalline powder
Melting Point 76-78 °C

Purity >98%

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity confirmation of
chemical compounds. Below are the characteristic spectral data for 4-Bromo-2,6-

dichloroanisole.

Spectroscopy Data
1H NMR (CDCls, 400 MHz) 0 7.37 (s, 2H), 3.91 (s, 3H)
13C NMR (CDCls, 101 MHz) 0 153.8, 132.2, 129.7, 117.9, 61.1

Synthesis and Reactivity

The synthesis of 4-Bromo-2,6-dichloroanisole typically involves the halogenation of a
substituted anisole precursor. A general synthetic workflow is outlined below.

Synthetic Pathway

L - 1. Brominating Agent
2,6-Dichloroanisole (e.g., NBS, Br2)

Electrophilic
Aromatic Substitution

4-Bromo-2,6-dichloroanisole
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Caption: Generalized synthetic workflow for 4-Bromo-2,6-dichloroanisole.

The reactivity of 4-Bromo-2,6-dichloroanisole is dictated by its functional groups. The
aromatic ring can undergo further electrophilic or nucleophilic substitution reactions, although
the existing electron-withdrawing halogen substituents may deactivate the ring towards certain
electrophilic attacks. The bromo and chloro groups can participate in various cross-coupling
reactions, such as Suzuki, Stille, or Heck reactions, making this compound a versatile building
block for the synthesis of more complex molecular architectures. The methoxy group can
potentially be cleaved to reveal a phenol, offering another site for chemical modification.

Experimental Protocols
General Procedure for Suzuki Coupling:
A representative experimental protocol for a Suzuki cross-coupling reaction using 4-Bromo-

2,6-dichloroanisole as a substrate is provided below. This protocol is a general guideline and
may require optimization for specific substrates.
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Suzuki Coupling Experimental Workflow

1. Reactant Preparation
- 4-Bromo-2,6-dichloroanisole (1 eq.)
- Boronic acid/ester (1.1-1.5 eq.)
- Palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%)
- Base (e.g., K2COs, Na2COs, 2-3 eq.)
- Solvent (e.g., Toluene, Dioxane, DMF)

- J

:

2. Reaction Setup
- Combine reactants in a reaction vessel under inert atmosphere (N2 or Ar).

:

3. Heating & Monitoring
- Heat the reaction mixture (typically 80-120 °C).
- Monitor reaction progress by TLC or GC-MS.

:

4. Work-up
- Cool the reaction mixture.
- Quench with water.
- Extract with an organic solvent.

:

5. Purification
- Dry the organic layer (e.g., over Na2SOa).
- Concentrate under reduced pressure.
- Purify the crude product by column chromatography.

6. Characterization
- Analyze the purified product by NMR, MS, etc.

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical Suzuki coupling reaction.
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Applications in Research and Development

Due to the presence of multiple halogen atoms, 4-Bromo-2,6-dichloroanisole serves as a
valuable building block in medicinal chemistry and materials science. The bromine atom, in
particular, is a versatile handle for introducing molecular diversity through various cross-
coupling reactions. This allows for the synthesis of a library of compounds that can be
screened for biological activity. The dichloro-substitution pattern can influence the
conformational preferences and electronic properties of the final molecules, which can be
critical for their interaction with biological targets.

Safety and Handling

4-Bromo-2,6-dichloroanisole should be handled in a well-ventilated fume hood. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn. For detailed safety information, refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional chemical expertise or a comprehensive safety data
sheet. All chemical handling should be performed by trained personnel in a controlled
laboratory setting.

« To cite this document: BenchChem. [4-Bromo-2,6-dichloroanisole (CAS 19240-91-6): A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175122#4-bromo-2-6-dichloroanisole-cas-19240-91-
6-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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